Cas no 1804424-46-1 (Ethyl 2-cyano-4-(difluoromethyl)-3-nitropyridine-6-acetate)

• Product Name: Ethyl 2-cyano-4-(difluoromethyl)-3-nitropyridine-6-acetate
• CAS No: 1804424-46-1
• MF: C₁₁H₉F₂N₃O₄
• MW: 285.203669309616
• CID: 4877475
• Update Time: 2025-10-22

Ethyl 2-cyano-4-(difluoromethyl)-3-nitropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-(difluoromethyl)-3-nitropyridine-6-acetate

• Inchi： 1S/C11H9F2N3O4/c1-2-20-9(17)4-6-3-7(11(12)13)10(16(18)19)8(5-14)15-6/h3,11H,2,4H2,1H3
• InChI Key： MOWRRCJLHKUUNO-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C#N)N=C(C=1)CC(=O)OCC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 418
• XLogP3: 1.5
• Topological Polar Surface Area: 109

Additional information on Ethyl 2-cyano-4-(difluoromethyl)-3-nitropyridine-6-acetate

Exploring the Properties and Applications of Ethyl 2-cyano-4-(difluoromethyl)-3-nitropyridine-6-acetate (CAS No. 1804424-46-1)

In the realm of specialty chemicals, Ethyl 2-cyano-4-(difluoromethyl)-3-nitropyridine-6-acetate (CAS No. 1804424-46-1) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its pyridine core modified with cyano, difluoromethyl, and nitro functional groups, serves as a critical intermediate in pharmaceutical and agrochemical research. Its molecular architecture enables reactivity that is highly sought after in the synthesis of bioactive molecules, making it a focal point for researchers exploring novel drug candidates and crop protection agents.

The growing interest in nitropyridine derivatives like Ethyl 2-cyano-4-(difluoromethyl)-3-nitropyridine-6-acetate aligns with broader trends in sustainable chemistry and green synthesis. Researchers are increasingly investigating how such compounds can be optimized for lower environmental impact while maintaining efficacy. For instance, the difluoromethyl group is known to enhance metabolic stability in pharmaceuticals, a feature that aligns with the demand for longer-lasting and more efficient active ingredients. This has led to a surge in searches for "pyridine-based intermediates in drug discovery" and "eco-friendly nitropyridine synthesis," reflecting the compound's relevance in cutting-edge applications.

From a synthetic chemistry perspective, CAS No. 1804424-46-1 offers intriguing possibilities. The presence of both electron-withdrawing (nitro and cyano) and electron-donating (ethyl acetate) groups creates a balanced reactivity profile, facilitating diverse transformations. This versatility is particularly valuable in the development of heterocyclic compounds, a class of molecules dominating recent patents in oncology and antiviral therapies. Laboratories focusing on "highly functionalized pyridine synthesis" or "multistep organic transformations" often cite this compound as a model substrate due to its predictable behavior under various reaction conditions.

Beyond pharmaceuticals, Ethyl 2-cyano-4-(difluoromethyl)-3-nitropyridine-6-acetate has shown promise in materials science. Its ability to participate in cyclization reactions makes it a candidate for constructing nitrogen-rich polymers with potential applications in organic electronics. Recent studies exploring "pyridine monomers for conductive materials" highlight how derivatives of this compound could contribute to next-generation flexible displays or energy storage devices. This interdisciplinary appeal has driven increased visibility in both academic literature and industrial R&D circles.

Quality control and analytical characterization of CAS No. 1804424-46-1 remain critical discussion points. Advanced techniques like HPLC-MS and NMR are essential for verifying the purity of this intermediate, especially when used in sensitive applications. The rise of "analytical method development for nitropyridines" as a search term underscores the importance of robust quantification protocols. Furthermore, the compound's stability under storage conditions—particularly its sensitivity to light and moisture—has prompted investigations into optimized packaging solutions, reflecting broader industry concerns about chemical shelf life and handling best practices.

As regulatory landscapes evolve, Ethyl 2-cyano-4-(difluoromethyl)-3-nitropyridine-6-acetate exemplifies how specialized intermediates must adapt to meet compliance standards. While not classified as hazardous under current major protocols, its nitroaromatic nature warrants careful lifecycle assessment. This aligns with increasing searches for "REACH-compliant specialty chemicals" and "green chemistry metrics for intermediates." Manufacturers emphasizing sustainable production methods for such compounds are gaining traction in markets prioritizing environmental responsibility.

The commercial availability of CAS No. 1804424-46-1 through global chemical suppliers has expanded significantly, with procurement inquiries often focusing on "bulk pyridine derivative suppliers" and "custom synthesis of fluorinated nitropyridines." Pricing trends reflect the compound's growing importance, particularly in regions with strong pharmaceutical manufacturing sectors. Technical data sheets increasingly highlight not just purity specifications but also recommendations for solvent compatibility and reaction scaling parameters, addressing practical concerns of industrial users.

Looking forward, research into Ethyl 2-cyano-4-(difluoromethyl)-3-nitropyridine-6-acetate will likely explore its potential in emerging fields like PROTAC (Proteolysis Targeting Chimera) technology and covalent inhibitor design. The compound's ability to serve as a versatile pharmacophore makes it particularly interesting for these innovative therapeutic approaches. Concurrently, computational chemistry studies predicting its ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity) are providing valuable insights that guide its application in safer, more effective molecular designs.